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Compound of Interest

Compound Name: Coal tar

Cat. No.: B1181347 Get Quote

Essential safety and logistical information for the proper handling and disposal of coal tar in a

laboratory setting, ensuring the safety of personnel and compliance with regulations.

Coal tar is a complex mixture of hydrocarbons, phenols, and other organic compounds, many

of which are classified as carcinogenic and hazardous to the environment.[1][2] Proper

disposal is not merely a regulatory requirement but a critical aspect of laboratory safety and

environmental responsibility. This guide provides procedural, step-by-step instructions for

researchers, scientists, and drug development professionals to manage coal tar waste safely

and effectively.

Immediate Safety and Handling Protocols
Before beginning any work with coal tar, it is imperative to have a comprehensive

understanding of the associated risks and the necessary safety precautions.

Personal Protective Equipment (PPE): A non-negotiable first line of defense. All personnel

handling coal tar must be equipped with the following:

Gloves: Impervious chemical-resistant gloves.[1]

Eye Protection: Chemical safety goggles or a face shield.[3]

Respiratory Protection: A half-face combination dust/organic vapor respirator is essential to

prevent inhalation of hazardous fumes.[1]
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Protective Clothing: A lab coat or overalls made of a material resistant to chemical

permeation.[3][4]

Handling Procedures:

Designated Area: All work with coal tar should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[2][3]

Spill Management: Have a spill kit readily available. In the event of a spill, absorb the

material with vermiculite, dry sand, or a similar non-combustible absorbent material.[2] The

collected material must be treated as hazardous waste.

Avoid Contamination: Do not allow coal tar to come into contact with strong oxidizing agents

or strong bases.[2]

Hygiene: Wash hands thoroughly with soap and water after handling coal tar, even if gloves

were worn.[4]

Waste Classification and Characterization
Properly classifying coal tar waste is the first step in the disposal process and dictates the

required handling and disposal methods.

Hazardous Waste Identification: Coal tar and materials contaminated with it are generally

classified as hazardous waste.[5][6] The specific waste codes may vary by jurisdiction, but

common classifications are based on its carcinogenicity and the presence of specific

hazardous constituents.[7]

Quantitative Data for Waste Classification:
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Parameter
Threshold for Hazardous
Classification

Regulatory Context

Coal Tar Content > 0.1%

This is a common threshold for

classifying a mixture as

hazardous due to the

carcinogenic nature of coal tar.

[5][7]

Benzo[a]pyrene (BaP)

Concentration

> 50 mg/kg (or 0.005% of the

coal tar fraction)

BaP is often used as a marker

for the carcinogenicity of coal

tar. Exceeding this limit in the

waste material typically

renders it hazardous.[5][7]

Leachable Contaminants Varies by jurisdiction

The Toxicity Characteristic

Leaching Procedure (TCLP)

may be required to determine

the mobility of hazardous

constituents.[8]

Experimental Protocol: Waste Characterization

To determine if a specific coal tar waste stream meets the criteria for hazardous waste, the

following experimental approach can be taken:

Sample Collection: Collect a representative sample of the waste material using appropriate

PPE and sampling tools.

Analytical Testing: Submit the sample to a certified environmental testing laboratory for

analysis.

Phenol Presence: A qualitative test for the presence of phenol can indicate coal tar
contamination.[1]

PAH Analysis: Quantitative analysis for Polycyclic Aromatic Hydrocarbons (PAHs),

including Benzo[a]pyrene, using methods such as Gas Chromatography-Mass

Spectrometry (GC-MS).
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TCLP Analysis: If required by local regulations, the laboratory will perform the TCLP test to

assess the leachability of heavy metals and organic compounds.[8]

Classification: Based on the analytical results, classify the waste according to local and

national environmental regulations.

Step-by-Step Disposal Procedure
Once the coal tar waste has been characterized and classified, follow these steps for proper

disposal:

Segregation: Keep coal tar waste separate from other waste streams.[1] Do not mix it with

non-hazardous waste.

Containment: Place the waste in a designated, leak-proof, and properly labeled container.[2]

[4] The label should clearly indicate "Hazardous Waste" and "Coal Tar."

Storage: Store the sealed container in a secure, well-ventilated area away from sources of

ignition and incompatible materials.[2]

Engage a Licensed Waste Disposal Contractor: Contact a certified hazardous waste disposal

company to arrange for pickup and disposal.[4][9] It is illegal to dispose of hazardous waste

in standard landfills or down the drain.[2]

Documentation: Maintain a record of all coal tar waste generated and disposed of, including

the dates, quantities, and the name of the disposal contractor. This is often a legal

requirement.

Logical Workflow for Coal Tar Disposal
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Caption: Logical workflow for the proper disposal of coal tar waste.
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By adhering to these procedures, laboratories can ensure the safe management of coal tar
waste, protecting both their personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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